Cas no 33499-42-2 (Ethyl 2,4-dimethylbenzoate)

Ethyl 2,4-dimethylbenzoate structure

Product Name:Ethyl 2,4-dimethylbenzoate

CAS No:33499-42-2

Molecular Formula:C₁₁H₁₄O₂

Molecular Weight:178.22766

MDL:MFCD00015438

CID:89017

PubChem ID:118492

Ethyl 2,4-dimethylbenzoate Properties

Names and Identifiers

- Ethyl 2,4-dimethylbenzoate
- 2,4-Dimethylbenzoic acid ethyl ester
- 2,4-Dimethylbenzoesaeure-ethylester
- 2,4-dimethyl-benzoic acid ethyl ester
- Ethyl-2,4-dimethylbenzoat
- BS-23547
- A821801
- EINECS 251-544-2
- DTXSID10187134
- AKOS008947920
- NS00029500
- MFCD00015438
- FT-0610148
- CS-0151847
- SCHEMBL1107151
- Ethyl 2 pound not4-Dimethylbenzoate
- AC-2942
- Benzoic acid, 2,4-dimethyl-, ethyl ester
- 33499-42-2
- SY003392
- AM808251
- Ethyl-2,4-diemthylbenzoate
- DTXCID20109625
- DB-048424
- +Expand
- MDL： MFCD00015438
- InChIKey： RJYPOWRKMKNFHH-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H14O2/c1-4-13-11(12)10-6-5-8(2)7-9(10)3/h5-7H,4H2,1-3H3
- SMILES： CCOC(=O)C1=C(C)C=C(C)C=C1
- BRN： 1938737

Computed Properties

Exact Mass: 178.09900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 178.09938
Heavy Atom Count: 13
Complexity: 177
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.9
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 26.3

Experimental Properties

LogP: 2.48010
PSA: 26.30000
Refractive Index: 1.5130
Water Partition Coefficient: Not miscible or difficult to mix with water.
Boiling Point: 244.6 ℃ at 760 mmHg
Flash Point: 107℃
Color/Form: colorless liquid
Solubility: Insoluble in water
Density: 1.01

Ethyl 2,4-dimethylbenzoate Security Information

Safety Term：S24/25
Safety Instruction： S24/25

Ethyl 2,4-dimethylbenzoate Customs Data

HS CODE：2916399090
Customs Data：

China Customs Code:
2916399090

Overview:

2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Summary:

2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Ethyl 2,4-dimethylbenzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003QJ2-5g	Ethyl 2,4-Dimethylbenzoate	33499-42-2	98%	5g	$19.00	2024-05-05
A2B Chem LLC	AB73550-1g	Ethyl 2,4-dimethylbenzoate	33499-42-2	98	1g	$12.00	2024-04-20
Aaron	AR003QRE-1g	Ethyl 2,4-Dimethylbenzoate	33499-42-2	98%	1g	$7.00
abcr	AB177624-5 g	Ethyl 2,4-dimethylbenzoate, 98%; .	33499-42-2	98%	5g	€119.90
Alichem	A019093611-25g	Ethyl 2,4-dimethylbenzoate	33499-42-2	98%	25g	$164.85	2023-09-02
Ambeed	A408241-5g	Ethyl 2,4-dimethylbenzoate	33499-42-2	98%	5g	$23.0	2024-07-19
Apollo Scientific	OR953516-5g	Ethyl 2,4-dimethylbenzoate	33499-42-2	98%	5g	£54.00	2024-05-23
Chemenu	CM344323-5g	Ethyl 2,4-dimethylbenzoate	33499-42-2	95%+	5g	$55	2022-06-11
Cooke Chemical	A4185012-1G	Ethyl 2,4-dimethylbenzoate	33499-42-2	96%	1g	RMB 87.20	2023-09-07
Crysdot LLC	CD12082307-100g	Ethyl 2,4-dimethylbenzoate	33499-42-2	98%	100g	$375

Ethyl 2,4-dimethylbenzoate Synthesis

Ethyl 2,4-dimethylbenzoate Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:33499-42-2)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:33499-42-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Related Categories

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